Cas no 94113-44-7 (1,4-Dioxaspiro[4.4]nonane, 6-pentyl-)

• Product Name: 1,4-Dioxaspiro[4.4]nonane, 6-pentyl-
• CAS No: 94113-44-7
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 817572
• PubChem ID: 13113305
• Update Time: 2025-04-19

1,4-Dioxaspiro[4.4]nonane, 6-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.4]nonane, 6-pentyl-
• 6-pentyl-1,4-dioxaspiro[4.4]nonane
• 9-pentyl-1,4-dioxaspiro[4.4]nonane
• DTXSID60916416
• EINECS 302-577-7
• 94113-44-7
• 6-Pentyl-1,4-dioxaspiro(4.4)nonane
• NS00063732

• Inchi： 1S/C12H22O2/c1-2-3-4-6-11-7-5-8-12(11)13-9-10-14-12/h11H,2-10H2,1H3
• InChI Key： ZBBPBGZPDYTISN-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC2CCCCC

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 236.8°Cat760mmHg
• Flash Point: 90.4°C
• Refractive Index: 1.473